Cas no 299936-09-7 (3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde)

• Product Name: 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde
• CAS No: 299936-09-7
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD01591730
• CID: 1085693
• PubChem ID: 3871477
• Update Time: 2025-10-05

3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde
• 3-methoxy-4-(2-phenoxyethoxy)benzaldehyde(SALTDATA: FREE)
• AC1MZF1D
• AG-E-98057
• BBL023244
• CTK4G4178
• MolPort-002-327-439
• STK384989
• CHEMBRDG-BB 5828083
• VS-07362
• DTXSID20397661
• DB-183573
• 299936-09-7
• AKOS000346237
• MFCD01591730
• CS-0328057

• MDL： MFCD01591730
• Inchi： 1S/C16H16O4/c1-18-16-11-13(12-17)7-8-15(16)20-10-9-19-14-5-3-2-4-6-14/h2-8,11-12H,9-10H2,1H3
• InChI Key： LNQIKBGBWCHRFN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.96550

Additional information on 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde

Comprehensive Analysis of 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde (CAS No. 299936-09-7): Properties, Applications, and Industry Trends

3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde (CAS No. 299936-09-7) is a specialized organic compound with a unique molecular structure that combines aromatic and aldehyde functionalities. This compound, often referred to in scientific literature as a methoxy-phenoxyethoxy benzaldehyde derivative, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, fragrances, and advanced material synthesis. The compound's CAS registry number 299936-09-7 serves as a critical identifier for researchers and regulatory bodies worldwide.

The molecular structure of 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde features a benzaldehyde core substituted with both methoxy and phenoxyethoxy groups at the 3 and 4 positions, respectively. This specific arrangement contributes to its distinct chemical properties, including moderate polarity and enhanced stability compared to simpler benzaldehyde derivatives. Recent studies have highlighted its potential as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel flavor and fragrance compounds.

In the pharmaceutical sector, CAS 299936-09-7 has emerged as a valuable building block for drug discovery. Its structural features make it particularly suitable for creating targeted molecular scaffolds, with researchers exploring its potential in developing compounds with specific biological activities. The compound's aldehyde functionality allows for diverse chemical transformations, enabling the creation of numerous derivatives with tailored properties. This versatility aligns with current industry trends toward customizable chemical intermediates that can accelerate drug development processes.

The fragrance industry has shown growing interest in 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde due to its potential to contribute unique olfactory characteristics. Perfumers and flavor chemists are particularly intrigued by its ability to impart complex aromatic notes when incorporated into fragrance compositions. Recent market analyses indicate increasing demand for such specialty benzaldehyde derivatives as consumers seek more sophisticated and long-lasting scent profiles in personal care products.

From a synthetic chemistry perspective, 299936-09-7 represents an interesting case study in selective etherification and position-specific functionalization of aromatic compounds. The compound's synthesis typically involves multi-step processes that demonstrate important principles of modern organic synthesis, including protective group strategies and controlled oxidation reactions. These aspects make it a valuable subject for academic research and industrial process optimization alike.

Environmental and safety considerations surrounding 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde have been thoroughly investigated, with studies confirming its compatibility with green chemistry principles when proper handling protocols are followed. The compound's stability profile and relatively low volatility contribute to its safe handling characteristics in industrial settings, an important factor in its growing adoption across various applications.

Recent advancements in analytical techniques have enabled more detailed characterization of CAS No. 299936-09-7, including its spectroscopic properties and purity assessment methods. Modern HPLC and GC-MS methods have been developed specifically for quality control of this compound, addressing industry needs for high-purity chemical intermediates. These analytical developments have facilitated its use in more demanding applications where consistency and purity are paramount.

The commercial availability of 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde has expanded significantly in recent years, reflecting growing market demand. Suppliers now offer various grades of the compound, from research-grade purity to industrial-scale quantities, catering to different sector requirements. This availability has supported its integration into diverse research programs and manufacturing processes across multiple industries.

Looking forward, the potential applications of 299936-09-7 continue to expand as researchers uncover new ways to utilize its unique chemical properties. Current investigations explore its role in advanced material science, particularly in the development of specialty polymers and functional coatings. These emerging applications highlight the compound's versatility and underscore its importance as a multipurpose chemical building block in modern chemistry.

In conclusion, 3-Methoxy-4-(2-phenoxyethoxy)benzaldehyde (CAS No. 299936-09-7) represents a fascinating example of how targeted molecular design can yield compounds with broad utility across multiple industries. Its combination of structural features, reactivity profile, and application versatility ensures its continued relevance in scientific research and industrial chemistry. As innovation in chemical synthesis and application development progresses, this compound is poised to play an increasingly important role in addressing complex challenges across diverse technological fields.